Cas no 757192-75-9 (4-(4-ethylpiperazin-1-yl)-2-methylaniline)

• Product Name: 4-(4-ethylpiperazin-1-yl)-2-methylaniline
• CAS No: 757192-75-9
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD06340085
• CID: 549354
• PubChem ID: 2125324
• Update Time: 2025-04-19

4-(4-ethylpiperazin-1-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(4-ethyl-1-piperazinyl)-2-methyl-
• 4-(4-ethylpiperazin-1-yl)-2-methylaniline
• Benzenamine, 4-(4-ethyl-1-piperazinyl)-2-methyl- (9CI)
• AC1M1KG6
• AG-H-01919
• CTK5E1915
• HMS2726F18
• MolPort-000-490-456
• SBB042690
• SureCN2378263
• EN300-34310
• SCHEMBL2378263
• SR-01000054257
• SR-01000054257-1
• SMR000352843
• MLS001010685
• SEEYACQTZCXLSD-UHFFFAOYSA-N
• CHEMBL1573162
• AKOS000268974
• 4-(4-ethyl-piperazin-1-yl)-2-methyl-phenylamine
• Z56995160
• DTXSID30366646
• 757192-75-9

• MDL： MFCD06340085
• Inchi： 1S/C13H21N3/c1-3-15-6-8-16(9-7-15)12-4-5-13(14)11(2)10-12/h4-5,10H,3,6-9,14H2,1-2H3
• InChI Key： SEEYACQTZCXLSD-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=CC(=C(C)C=2)N)CC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5Ų